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Compound of Interest

Compound Name: N-Hydroxyglycine

Cat. No.: B154113

N-Hydroxyglycine: A Comprehensive Technical
Guide

CAS Number: 3545-78-6

This technical guide provides an in-depth overview of N-Hydroxyglycine, a molecule of
significant interest to researchers, scientists, and professionals in drug development. This
document outlines its chemical properties, experimental protocols, and biological significance,
presenting data in a clear and accessible format for easy reference and application.

Chemical Properties

N-Hydroxyglycine, a derivative of the simplest amino acid, glycine, possesses unique
chemical characteristics owing to the presence of a hydroxyl group on the nitrogen atom.
These properties are summarized in the table below.
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Property Value Source(s)
CAS Number 3545-78-6 [1112]
Molecular Formula C2HsNOs [2]
Molecular Weight 91.07 g/mol [2]
] ] 140 °C (decomposes), 147-
Melting Point
149 °C (decomposes)
Boiling Point Data not available
As an amino acid analogue, N-
Hydroxyglycine is expected to
N be soluble in water and poorly
Solubility . .
soluble in non-polar organic
solvents. Specific quantitative
data is not readily available.
Experimental pKa values for N-
Hydroxyglycine are not readily
available. However, they can
be approximated based on the
pKa Values

pKa values of glycine, which
are approximately pKai = 2.34
(carboxyl group) and pKaz =
9.60 (amino group).[3]

Experimental Protocols

While a specific, detailed protocol for the synthesis of N-Hydroxyglycine is not readily
available in the reviewed literature, its synthesis can be inferred from established methods for
producing glycine and its N-substituted derivatives. The following is a generalized approach
based on these methods.

General Synthesis Approach for N-Substituted Glycine
Derivatives
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A common method for synthesizing N-substituted glycine derivatives involves the reaction of an
amine with chloroacetic acid in an aqueous solution. This "green synthesis" approach is
conducted under controlled temperature conditions.

Materials:

e Alkyl amine (for N-substitution)
e Chloroacetic acid

e Hydrochloric acid (HCI)

e Acetone

o Cold water

e |ce bath

Rotary evaporator
Procedure:
» A solution of the starting alkyl amine is prepared in cold water.

e This amine solution is added dropwise to an aqueous solution of chloroacetic acid in an ice
bath, with constant stirring.

e The reaction mixture is stirred for 24 hours.

» Following the reaction, water is removed using a rotary evaporator until a white precipitate
forms.

e The resulting chloride salt is washed multiple times with pure acetone.

o The final product is obtained by acidifying with HCI to a pH of 2, followed by slow
evaporation at room temperature and recrystallization with 1 M HCI.[4]
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Purification: Purification of the final product can be achieved through recrystallization. For
glycine, a common method involves dissolving the crude product in water with warming,
treating it with a clarifying agent, and then precipitating the purified glycine by adding a larger
volume of methanol. The crystals are then collected, washed with methanol and ether, and air-
dried.

Biological Significance and Signaling Pathways

N-Hydroxyglycine plays a role in important biological processes, notably as a precursor in the
biosynthesis of the naturally occurring anticancer agent, hadacidin, and as an inhibitor of

laccase enzymes.

Biosynthesis of Hadacidin

Hadacidin (N-formyl-N-hydroxyglycine) is a hydroxamic acid with demonstrated anticancer
activity. Its biosynthesis in organisms like Penicillium aurantioviolaceum begins with the amino
acid glycine. The key step is the N-oxygenation of glycine to form N-Hydroxyglycine, which is
then N-formylated to yield hadacidin.

N-oxygenation
(Enzyme: Glycine N-oxygenase - hypothetical)=

N-formylation o Hadacidin
" | (N-Formyl-N-hydroxyglycine)

Glycine N-Hydroxyglycine

Click to download full resolution via product page

Caption: Biosynthetic pathway of Hadacidin from Glycine.

Laccase Inhibition

N-Hydroxyglycine has been identified as an inhibitor of laccase, a copper-containing oxidase
enzyme. However, its mechanism of inhibition is not classical. Instead of binding to the
enzyme's active site, N-Hydroxyglycine appears to interfere with the spectrophotometric and
oxygen uptake assays used to measure laccase activity. It achieves this by decolorizing the
colored products that are formed when laccase oxidizes its substrates.
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Standard Laccase Assay Assay with N-Hydroxyglycine
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Caption: Mechanism of Laccase assay interference by N-Hydroxyglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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